Cas no 1261567-84-3 (2-Chloro-4-(difluoromethyl)toluene)

2-Chloro-4-(difluoromethyl)toluene is a halogenated aromatic compound featuring a chloro substituent at the 2-position and a difluoromethyl group at the 4-position of the toluene backbone. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in agrochemical and pharmaceutical applications. The presence of both chloro and difluoromethyl groups enhances its utility in cross-coupling reactions and as a building block for more complex fluorinated compounds. Its well-defined chemical properties ensure consistent performance in specialized reactions, while its stability under various conditions allows for versatile handling and storage. This compound is particularly useful in the development of advanced materials and bioactive molecules.
2-Chloro-4-(difluoromethyl)toluene structure
1261567-84-3 structure
Product name:2-Chloro-4-(difluoromethyl)toluene
CAS No:1261567-84-3
MF:C8H7ClF2
MW:176.590988397598
CID:5197481
PubChem ID:57872001

2-Chloro-4-(difluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(difluoromethyl)toluene
    • 2-chloro-4-(difluoromethyl)-1-methylbenzene
    • starbld0042564
    • SY266010
    • Benzene, 2-chloro-4-(difluoromethyl)-1-methyl-
    • Inchi: 1S/C8H7ClF2/c1-5-2-3-6(8(10)11)4-7(5)9/h2-4,8H,1H3
    • InChI Key: IVKAQYMKWGGBRB-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)F)C=CC=1C

Computed Properties

  • Exact Mass: 176.0204342g/mol
  • Monoisotopic Mass: 176.0204342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0

2-Chloro-4-(difluoromethyl)toluene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1596044-5g
2-Chloro-4-(difluoromethyl)-1-methylbenzene
1261567-84-3 98%
5g
¥8450.00 2024-08-09
eNovation Chemicals LLC
Y1195009-5g
2-Chloro-4-(difluoromethyl)toluene
1261567-84-3 95%
5g
$825 2024-07-20
eNovation Chemicals LLC
Y1195009-5g
2-Chloro-4-(difluoromethyl)toluene
1261567-84-3 95%
5g
$825 2025-02-21
eNovation Chemicals LLC
Y1195009-5g
2-Chloro-4-(difluoromethyl)toluene
1261567-84-3 95%
5g
$825 2025-02-26

Additional information on 2-Chloro-4-(difluoromethyl)toluene

2-Chloro-4-(difluoromethyl)toluene (CAS No. 1261567-84-3): A Comprehensive Overview

2-Chloro-4-(difluoromethyl)toluene (CAS No. 1261567-84-3) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of toluene, with a chlorine atom substituted at the 2-position and a difluoromethyl group attached at the 4-position. The combination of these substituents imparts distinct electronic and steric effects, making it a valuable molecule for various research and industrial purposes.

The synthesis of 2-Chloro-4-(difluoromethyl)toluene involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent halogenation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis, which has shown promising results in terms of reaction time and yield optimization.

One of the most notable applications of 2-Chloro-4-(difluoromethyl)toluene is in the development of advanced materials, particularly in the field of polymer science. The compound's ability to act as a precursor for functional polymers has been extensively studied. For instance, it has been used to synthesize high-performance thermoplastics with enhanced thermal stability and mechanical strength. These materials find applications in aerospace, automotive industries, and electronic packaging.

In addition to its material science applications, 2-Chloro-4-(difluoromethyl)toluene has also been investigated for its potential in pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules, including antiviral agents and anticancer drugs. Recent studies have highlighted its role in the development of novel drug delivery systems, where its unique chemical properties facilitate controlled drug release mechanisms.

The electronic properties of 2-Chloro-4-(difluoromethyl)toluene make it an attractive candidate for use in organic electronics. Its ability to act as a semiconductor material has been explored in the context of organic field-effect transistors (OFETs). Researchers have reported significant improvements in device performance when this compound is incorporated into transistor architectures, paving the way for its use in flexible electronics and wearable devices.

From an environmental standpoint, the biodegradation and toxicity profiles of 2-Chloro-4-(difluoromethyl)toluene have been thoroughly examined. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its breakdown. However, its persistence in aquatic environments remains a concern, necessitating further research into eco-friendly disposal methods.

In conclusion, 2-Chloro-4-(difluoromethyl)toluene (CAS No. 1261567-84-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials, pharmaceuticals, and electronic devices. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.

Recommend Articles

Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD